Cas no 56559-60-5 (Indole-3-carboxylic acid)

Indole-3-carboxylic acid structure
Indole-3-carboxylic acid structure
Product Name:Indole-3-carboxylic acid
CAS No:56559-60-5
MF:C12H13NO2
MW:203.237123250961
CID:1066830
PubChem ID:143368
Update Time:2025-04-20

Indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Indole-3-carboxylic acid
    • 1H-Indole-2-carboxylic acid, 1-methyl-, ethyl ester
    • 2-(ETHOXYCARBONYL)-N-METHYLINDOLE
    • A812874
    • ethyl1-methyl-1H-indole-2-carboxylate
    • Indole-3-carboxylic acid, 1-methyl-, ethyl ester
    • CS-0021459
    • 1-methylindole-2-carboxylic acid ethyl ester
    • STK036355
    • 2-(Ethoxycarbonyl)-N-methylindole; Ethyl 1-methyl-1H-indole-2-carboxylate
    • HMS1517M21
    • F14048
    • ethyl 1-methyl-1H-indole-2-carboxy late
    • ethyl 1-methyl-1H-indole-2-carboxylate
    • AS-47517
    • M-4051
    • Ethyl indole-2-carboxylate, N-methyl-
    • CCG-139913
    • DTXSID40205113
    • NSC-134575
    • SCHEMBL1092502
    • 56559-60-5
    • MFCD01926673
    • ethyl-1-methyl-1H-indole-2-carboxylate
    • ETHYL 1-METHYL-INDOLE-2-CARBOXYLATE
    • NSC134575
    • AG-777/36178036
    • 18450-24-3
    • DB-065481
    • AB10525
    • SR-01000152969
    • SR-01000152969-1
    • AKOS005382466
    • ethyl 1-methylindole-2-carboxylate
    • ChemDiv3_015773
    • Inchi: 1S/C12H13NO2/c1-3-15-12(14)11-8-9-6-4-5-7-10(9)13(11)2/h4-8H,3H2,1-2H3
    • InChI Key: FRLLPWADCHCBBY-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC2C=CC=CC=2N1C)=O

Computed Properties

  • Exact Mass: 203.094628657g/mol
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 31.2Ų

Indole-3-carboxylic acid Pricemore >>

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